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Compound of Interest

Compound Name: (Rac)-DPPC-d6

Cat. No.: B1674679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-DPPC-d6, a deuterated
analog of the saturated phospholipid dipalmitoylphosphatidylcholine (DPPC). This document
details its chemical identity, suppliers, physicochemical properties, and experimental protocols
for its use in forming lipid-based nanostructures. Furthermore, it explores the application of
(Rac)-DPPC-d6 in biophysical studies, particularly in deuterium nuclear magnetic resonance
(®H-NMR) for the characterization of lipid bilayer membranes.

Core Data Presentation

(Rac)-DPPC-d6: Chemical Identifier and Supplier Information

Identifier Value Source

) (Rac)-1,2-dipalmitoyl-sn-
Chemical Name _ N/A
glycero-3-phosphocholine-d6

CAS Number 82765-17-1 [1][2]
Synonyms (Rac)-129Y83-d6 [2]
Suppliers InvivoChem, MedchemExpress  [1][2]

Physicochemical Properties of Dipalmitoylphosphatidylcholine (DPPC)
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The following table summarizes the key physicochemical properties of the non-deuterated

form, DPPC. These values are expected to be highly similar for (Rac)-DPPC-d6, as the

isotopic labeling has a negligible effect on these bulk properties.

Property Value Source
Molecular Formula C40H80ONO8P [31[4]
Molar Mass 734.053 g/mol [3]
Appearance White powder [4]

Phase Transition Temperature

~41°C 315
(Tm) [3][5]
Soluble in ethanol and
Solubility Chloroform:Methanol:Water [5]

(65:25:4), Insoluble in DMSO

Critical Micelle Concentration
(CMC)

46+05x1071°M

[3]

Experimental Protocols

Preparation of DPPC Liposomes by Thin-Film Hydration and Probe Sonication

This protocol describes a common method for preparing unilamellar liposomes from (Rac)-

DPPC-d6.

Materials:

(Rac)-DPPC-d6

Chloroform

Round-bottom flask

Rotary evaporator

Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)
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Probe sonicator

Water bath

Nitrogen gas source

Microcentrifuge

Procedure:

e Lipid Film Formation:

o Dissolve the desired amount of (Rac)-DPPC-d6 in chloroform in a round-bottom flask.

o Evaporate the organic solvent using a rotary evaporator. The temperature of the water
bath should be kept above the phase transition temperature of DPPC (~41°C) to ensure
the formation of a uniform lipid film.

o Dry the thin lipid film under a stream of nitrogen gas to remove any residual solvent. For
complete removal, the flask can be placed under a high vacuum for several hours.[6][7]

e Hydration:

o Add the aqueous hydration buffer to the flask containing the lipid film. The temperature of
the buffer should also be above the phase transition temperature of the lipid.

o Agitate the flask to hydrate the lipid film, which will cause the lipids to swell and form
multilamellar vesicles (MLVS).[6][7]

e Sonication:

o To produce smaller, unilamellar vesicles (SUVSs), the MLV suspension is subjected to
sonication.

o Use a probe-tip sonicator set to a specific duty cycle (e.g., 20% duty cycle with a pulse of
2 seconds on and 2 seconds off).[8]
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o The total sonication time will influence the final size of the liposomes; a total sonication
time of around 8 minutes is often used.[8]

o ltis crucial to monitor and control the temperature of the sample during sonication to
prevent overheating.[8]

o Purification:

o After sonication, centrifuge the liposome suspension at high speed (e.g., 10,000 x g) for a
few minutes to pellet any titanium particles shed from the sonicator probe and any larger,
un-reconstituted lipid aggregates.

o Carefully collect the supernatant containing the liposome suspension.[8]

o The liposomes can be stored at 4°C for short-term use. For longer-term storage, an
additional centrifugation step may be necessary to remove any precipitated lipid.[8]

Mandatory Visualizations

Step 1: Lipid Film Formation Step 2: Hydration Step 3: Sonication Step 4: Purification
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Caption: Workflow for the preparation of (Rac)-DPPC-d6 liposomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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